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Compound of Interest

Compound Name: Copper(ll) tartrate hydrate

Cat. No.: B15546565

An In-depth Technical Guide to the Solubility of Copper(ll) Tartrate Hydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of copper(ll) tartrate
hydrate in various solvents. Due to the limited availability of extensive quantitative data in
publicly accessible literature, this guide presents the known quantitative values, summarizes
gualitative solubility information, and offers a detailed experimental protocol for the
determination of the solubility product constant (Ksp), enabling researchers to ascertain
solubility in their specific solvent systems.

Executive Summary

Copper(ll) tartrate hydrate (CuCsH406:nH20) is a coordination complex with relevance in
various fields, including electroplating, as a catalyst, and potentially in pharmaceutical
applications. Its solubility is a critical parameter for its application and formulation. This
document consolidates the available solubility data and provides a practical guide for its
experimental determination.

Generally, copper(ll) tartrate hydrate is characterized by low solubility in water, which can be
significantly influenced by temperature, pH, and the presence of complexing agents. It is known
to be soluble in acidic and alkaline solutions.

Quantitative Solubility Data
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The primary quantitative measure of the solubility of a sparingly soluble salt like copper(ll)

tartrate in a specific medium is its solubility product constant (Ksp). One study determined the

solubility constant (Ks) in a solution of defined ionic strength.

Solubility Molar
Solvent Temperatur o
Compound Constant Solubility Reference
System e (°C)
(Ks) (mol/L)
0.3 mole/L
Copper(Il) (H, Na)NOs
Tartrate (lonic 25 10-7.44 1.91x 10-4 [1]
Dihydrate Strength =
0.3)

Note: The molar solubility (S) is calculated from the solubility product constant (Ks = S?) for a

1:1 electrolyte.

Qualitative Solubility Profile

For many common solvents, only qualitative data is available. The following table summarizes

the observed solubility of copper(ll) tartrate hydrate.
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Solvent Solubility Description Reference
Slightly soluble to insoluble. Its
Water solubility may increase with [2]

temperature.

Acidic Solutions

Soluble. The tartrate ion is
protonated, shifting the
equilibrium towards

dissolution.

Alkaline Solutions

Soluble, particularly in
ammonia solutions, due to the
formation of soluble copper(ll)-
ammonia complexes. Copper
carboxylates are generally
more soluble in basic

solutions.

[2](3]

Ethanol

Insoluble.

Methanol

No specific quantitative data
available; generally expected

to be poorly soluble.

Acetone

No specific quantitative data
available; generally expected

to be poorly soluble.

Excess Tartrate

Soluble due to the formation of

a soluble complex.

Factors Influencing Solubility

Several factors can impact the solubility of copper(ll) tartrate hydrate:

e pH: As a salt of a weak acid, the solubility of copper(ll) tartrate is pH-dependent. In acidic

conditions, the tartrate anion is protonated, which drives the dissolution equilibrium forward.

In basic conditions, particularly with ammonia, the formation of stable copper(ll)-amine

complexes enhances solubility.[2]
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o Temperature: The dissolution of copper(ll) tartrate in water is likely an endothermic process,
meaning solubility tends to increase with higher temperatures.[2]

» Complex Formation: The presence of ligands that can form stable complexes with copper(ll)
ions, such as ammonia or excess tartrate ions, will significantly increase the solubility of
copper(ll) tartrate.[2]

Experimental Protocol: Determination of the
Solubility Product Constant (Ksp)

The following is a detailed methodology for the spectrophotometric determination of the Ksp of
copper(ll) tartrate in an aqueous solution. This method is based on the characteristic blue color
of the hexaaquacopper(ll) ion, [Cu(H20)e]?*, which allows for its concentration to be
determined using Beer's Law.[4][5]

Materials and Equipment

o Copper(ll) tartrate hydrate

o Copper(ll) sulfate pentahydrate (for standard solutions)
o Sodium tartrate

« Distilled or deionized water

o Volumetric flasks (10 mL and 100 mL)

o Pipettes

o Centrifuge and centrifuge tubes

e Spectrophotometer and cuvettes

Millipore filter and syringe (optional)

Preparation of a Saturated Copper(ll) Tartrate Solution
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e Prepare a saturated solution of copper(ll) tartrate by mixing solutions of copper(ll) sulfate
and sodium tartrate. The concentrations of the initial solutions should be sufficient to exceed
the solubility of copper(ll) tartrate, leading to its precipitation. For instance, combine equal
volumes of 0.10 M copper(ll) sulfate and 0.10 M sodium tartrate.[4]

 Allow the solution to equilibrate for at least 15 minutes to ensure the formation of the
precipitate and saturation of the supernatant.[5]

o Separate the solid precipitate from the saturated solution (supernatant) by centrifugation.[5]

o Carefully decant the clear, blue supernatant. If any cloudiness persists, filter the supernatant
using a Millipore filter. This clear solution is the saturated solution of copper(ll) tartrate.[5]

Preparation of Standard Copper(ll) Solutions

o Prepare a stock solution of known copper(ll) concentration (e.g., 0.100 M) using copper(ll)
sulfate.

o Create a series of standard solutions of decreasing concentration (e.g., 0.02 M, 0.018 M,
0.015 M, 0.012 M, 0.010 M) by diluting the stock solution. It is crucial to add an excess of
sodium tartrate to these standards to mimic the matrix of the saturated solution.[5]

Spectrophotometric Analysis

» Set the spectrophotometer to a wavelength of 675 nm.[5]

¢ Use a blank solution containing sodium tartrate at a similar concentration to the standards to
zero the absorbance.[5]

e Measure the absorbance of each of the standard copper(ll) solutions.

» Plot a calibration curve of absorbance versus the known copper(ll) concentrations of the
standard solutions.

o Measure the absorbance of the saturated copper(ll) tartrate solution.

» Use the calibration curve to determine the concentration of copper(ll) ions in the saturated
solution.
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Calculation of Ksp

o The dissociation of copper(ll) tartrate in water is represented by the equation: CuCaHaOs(S)
= Cu?*(aq) + C4H4062~(aq)[4]

o The solubility product constant is given by the expression: Ksp = [Cu2*][CaH40627][4]

 Since the dissolution of one mole of copper(ll) tartrate yields one mole of Cu2* and one mole
of CaH40e2~, the concentrations of these ions in a saturated solution in pure water are equal
to the molar solubility (S). Therefore, Ksp = S2.

e The concentration of Cu2* determined from the spectrophotometric analysis is the molar
solubility (S).

Calculate the Ksp by squaring the determined molar solubility.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the
solubility product constant of copper(ll) tartrate.
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Caption: Experimental workflow for determining the Ksp of copper(ll) tartrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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